(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(indolizin-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(indolizin-2-yl)methanone” is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a thiazepan ring, an indolizin ring, and a methanone group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazepan ring and the indolizin ring would likely contribute significantly to the overall shape and properties of the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorophenyl group could potentially increase the compound’s lipophilicity, influencing its solubility in various solvents .Scientific Research Applications
Synthesis and Antiviral Activity
Research into structurally related compounds, such as those involving chlorophenyl and thiazole derivatives, has highlighted their potential in antiviral applications. For example, the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives demonstrated certain anti-tobacco mosaic virus activity, suggesting a potential avenue for antiviral research (Chen et al., 2010).
Anticancer and Antimicrobial Agents
Another significant area of application for compounds with similar structural motifs is in the development of anticancer and antimicrobial agents. For instance, a series of 3-Chlorophenyl (1-(5-phenyl-1,3,4-oxadiazol-2-yl) indolizin-3-yl) methanone derivatives were synthesized and showed potent cytotoxicity against the MCF-7 cell line and moderate antibacterial and antifungal activities (Mahanthesha G et al., 2021). This suggests that structurally related compounds could be researched for their potential as therapeutic agents.
Synthesis and Characterization for Drug Design
The synthesis and structural study of compounds with similar frameworks, such as indolizine derivatives, provide a foundation for future drug design. The study of 9-(pyrid-2-yl)indolizine-1-one demonstrated the potential of these molecules as models for pharmaceutical development, indicating the relevance of structural analogs in drug discovery processes (Katzsch et al., 2019).
Novel Synthetic Pathways and Molecular Docking Studies
Research on structurally similar compounds has also focused on novel synthetic pathways and molecular docking studies to understand their mechanism of action and interaction with biological targets. For example, synthesis, spectral characterization, and docking studies of thiazole and thiophene derivatives provided insights into their antibacterial activity, emphasizing the importance of structural analysis in developing new therapeutics (Shahana & Yardily, 2020).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-indolizin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2OS/c21-18-7-2-1-6-17(18)19-8-10-22(11-12-25-19)20(24)15-13-16-5-3-4-9-23(16)14-15/h1-7,9,13-14,19H,8,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRKRTDRXKJMASI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2Cl)C(=O)C3=CN4C=CC=CC4=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.